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Introduction

Propionic acid is a naturally occurring carboxylic acid that is widely utilized in the agricultural
industry as a potent mold and bacterial inhibitor in animal feed.[1][2] Its antimicrobial properties
are crucial for preserving the nutritional quality and extending the shelf life of various feedstuffs,
including stored grains, hay, and silage.[1][3] By preventing the growth of spoilage
microorganisms, propionic acid safeguards animal health and improves feed efficiency,
making it a valuable tool in modern livestock production.[3][4] This document provides detailed
application notes and experimental protocols for the effective use of propionic acid as an
animal feed preservative.

Propionic acid's primary mechanism of action involves the disruption of the cellular processes
of harmful microorganisms.[1] In its undissociated form, it penetrates the cell walls of molds
and bacteria.[5] Once inside the cell, where the pH is higher, the acid dissociates, leading to a
drop in intracellular pH and the accumulation of anions. This disrupts essential metabolic
functions and ultimately inhibits microbial growth.[6][7]
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Data Presentation

The following tables summarize key quantitative data regarding the application and efficacy of
propionic acid in animal feed preservation.

Table 1. Recommended Application Rates of Propionic Acid in Grains

. . Propionic Acid Application
Grain Moisture Content . Reference
Rate (per ton of grain)

Up to 14% Minimum 2 pounds [5]
16% Minimum 3 pounds [5]
18% Minimum 4 pounds [5]
General Recommendation 0.2% to 0.4% inclusion level [3]

Table 2: Efficacy of Propionic Acid in Silage Preservation

L. . Improvement .
Propionic Acid ) Animal
. in Aerobic . Feed Type Reference

Concentration . Species

Stability

Increased by 17- _
0.1% Cattle Corn Silage [819]

19 hours

Increased by 38-

0.2% 5 h Cattle Corn Silage [81[9]
ours
Improved by >90 )
0.2% H Cattle Corn Silage [819]
ours

Lower pH and ]
] Total Mixed
0.3% temperature in Cattle [8]

Ration
orts after 24h

Table 3: Maximum Safe Levels of Propionic Acid in Complete Feed
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. Maximum Safe
. . Maximum Safe . Lo
Animal Species . Level in Drinking Reference
Level in Feed (g/kg)

Water (g/L)
Poultry 10 4 [10][11]
Pigs 30 10 [10][12]
Ruminants High tolerance Not specified [10]

Experimental Protocols
Protocol 1: Determination of Mold Inhibition in Animal
Feed Using Propionic Acid

Objective: To evaluate the efficacy of different concentrations of propionic acid in inhibiting
mold growth in a specific animal feed matrix.

Materials:

Animal feed sample

e Propionic acid (feed grade)

« Distilled water

o Sterile containers (e.g., Petri dishes, small beakers)
 Incubator

¢ Analytical balance

e Microscope and slides

e Mold identification keys

Methodology:

o Sample Preparation: Homogenize the animal feed sample to ensure uniformity.
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o Treatment Groups: Prepare several treatment groups by adding different concentrations of
propionic acid to the feed. A control group with no propionic acid should be included. For
example, prepare concentrations of 0.1%, 0.2%, 0.3%, and 0.5% (w/w) propionic acid.

o Application: Evenly spray the calculated amount of propionic acid (diluted in a small
amount of distilled water for even distribution) onto the feed samples and mix thoroughly.
The control group should be sprayed with an equivalent amount of distilled water.

 Incubation: Place a known weight of each treated and control feed sample into sterile
containers. Incubate the samples at a temperature and humidity conducive to mold growth
(e.g., 25-28°C and 85-90% relative humidity) for a specified period (e.g., 7-14 days).

o Assessment of Mold Growth:

o Visual Assessment: At regular intervals, visually inspect the samples for any signs of mold
growth. Record the day of the first visible mold appearance for each sample.

o Microscopic Examination: At the end of the incubation period, take small subsamples from
each treatment group, mount them on microscope slides with a suitable stain (e.qg.,
lactophenol cotton blue), and examine under a microscope to identify and quantify mold
structures (e.g., mycelia, spores).

o Colony Forming Unit (CFU) Count: Perform serial dilutions of the feed samples and plate
on a suitable mold growth medium (e.g., Potato Dextrose Agar). Incubate the plates and
count the number of mold colonies to determine the CFU per gram of feed.

Data Analysis: Compare the extent of mold growth (visual scores, microscopic observations,
and CFU counts) between the control and propionic acid-treated groups to determine the
minimum inhibitory concentration (MIC).

Protocol 2: Analysis of Propionic Acid Concentration in
Animal Feed

Objective: To quantify the concentration of propionic acid in a treated animal feed sample.

Materials:
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o Treated animal feed sample

» Extraction solvent (e.g., deionized water, methanol/water mixture)
o Centrifuge and centrifuge tubes

e Syringe filters (0.45 um)

» High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18)
and detector (e.g., UV or RI)

» Propionic acid standard solution
¢ Volumetric flasks and pipettes
Methodology:

o Sample Extraction:

[e]

Weigh a representative sample of the ground feed into a centrifuge tube.

Add a known volume of the extraction solvent.

o

[¢]

Vortex or shake the mixture for a specified time to ensure efficient extraction of propionic
acid.

[¢]

Centrifuge the mixture to separate the solid feed particles from the liquid extract.
o Sample Preparation for HPLC:

o Filter the supernatant through a 0.45 pm syringe filter to remove any remaining particulate
matter.

o Dilute the filtered extract with the mobile phase if the expected propionic acid
concentration is high.

e HPLC Analysis:
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o Prepare a calibration curve using standard solutions of propionic acid of known
concentrations.

o Inject the prepared sample extract and the standard solutions into the HPLC system.

o Run the analysis under optimized chromatographic conditions (mobile phase, flow rate,
column temperature, and detector wavelength).

e Quantification:

o ldentify the propionic acid peak in the sample chromatogram based on the retention time
of the standard.

o Quantify the concentration of propionic acid in the sample by comparing its peak area or
height to the calibration curve.

o Calculate the final concentration of propionic acid in the original feed sample, taking into
account the sample weight, extraction volume, and any dilution factors.

Visualizations
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Caption: Mechanism of propionic acid's antifungal action.
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Caption: Workflow for mold inhibition assay.
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Caption: Benefits of propionic acid in feed preservation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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